Cas no 2350863-56-6 ((2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid)

• Product Name: (2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid
• CAS No: 2350863-56-6
• MF: C₁₄H₁₇F₃N₂O₄
• MW: 334.290994405746
• CID: 5290199
• Update Time: 2025-10-28

(2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-butoxycarbonyl)amino)-3-(5-(trifluoromethyl)pyridin-2-yl)propanoic acid
• (2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid

• Inchi： 1S/C14H17F3N2O4/c1-13(2,3)23-12(22)19-10(11(20)21)6-9-5-4-8(7-18-9)14(15,16)17/h4-5,7,10H,6H2,1-3H3,(H,19,22)(H,20,21)/t10-/m0/s1
• InChI Key： ZCLJUVQSZZHPJZ-JTQLQIEISA-N
• SMILES： C(C1=CN=C(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)C=C1)(F)(F)F

Additional information on (2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid

Introduction to (2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic Acid (CAS No. 2350863-56-6)

(2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2350863-56-6, represents a sophisticated blend of structural features that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of a protected amino group, a trifluoromethyl-substituted pyridine ring, and a propanoic acid moiety endows this molecule with unique chemical and pharmacological properties.

The (2S)-configuration of the chiral center in this compound is particularly noteworthy, as it influences the stereochemical properties and potential biological activity. Chiral compounds are of paramount importance in drug design, where the spatial arrangement of atoms can significantly impact the efficacy and selectivity of a therapeutic agent. The tert-butoxycarbonyl (Boc) protection on the amino group provides stability during synthetic processes while allowing for selective deprotection under specific conditions, making it a versatile building block for further derivatization.

The 5-(trifluoromethyl)-2-pyridyl substituent is another key feature that contributes to the compound's pharmacological profile. Trifluoromethyl groups are widely employed in medicinal chemistry due to their ability to enhance metabolic stability, lipophilicity, and binding affinity at biological targets. Pyridine rings are also common motifs in drug molecules, often serving as pharmacophores that interact with specific enzymes or receptors. The combination of these elements in (2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid suggests potential applications in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have indicated that pyridine-based scaffolds can interact with a variety of biological targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The trifluoromethyl group, in particular, has been shown to modulate the electronic properties of these interactions, potentially leading to enhanced binding affinities.

In addition to its structural significance, this compound has been explored in the context of enzyme inhibition studies. The Boc-protected amino group allows for controlled modification, enabling researchers to attach various functional groups that could enhance enzyme specificity. For instance, studies on protease inhibitors have demonstrated that incorporating pyridine derivatives can improve inhibitory activity against target enzymes while minimizing off-target effects.

The synthesis of (2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include the installation of the chiral center via enantioselective synthesis, followed by functional group interconversions to introduce the trifluoromethyl-pyridine moiety and the Boc protection. These synthetic strategies are well-documented in modern organic chemistry literature and serve as excellent examples of how complex molecular architectures can be constructed with precision.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in drug discovery. The unique features of (2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid, including its chiral center, protected amino group, and electron-withdrawing trifluoromethyl group, make it an attractive candidate for further exploration. By systematically modifying these structural elements, researchers can optimize biological activity and develop novel therapeutic entities.

The compound's potential applications extend beyond traditional small-molecule drug development. Its structural motifs are also relevant in the design of biomaterials and advanced functional polymers. For instance, pyridine-based polymers have been investigated for their ability to interact with biological systems, offering possibilities in drug delivery systems and biosensors.

As computational methods continue to evolve, virtual screening techniques are being increasingly employed to identify promising candidates for experimental validation. The (2S)-configuration and other structural features of this compound make it a suitable candidate for such high-throughput screening campaigns targeting various disease-related pathways.

In conclusion, (2S)-2-(tert-butoxycarbonylamino)-3-[5-(trifluoromethyl)-2-pyridyl]propanoic acid (CAS No. 2350863-56-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural attributes, combined with recent advancements in synthetic and computational chemistry, position it as a valuable tool for developing novel therapeutics. Further exploration into its biological activity and synthetic applications will undoubtedly contribute to advancements in drug discovery and related fields.